Cas no 399043-24-4 (3-(4-bromobenzoyl)thiophen-2-amine)

• Product Name: 3-(4-bromobenzoyl)thiophen-2-amine
• CAS No: 399043-24-4
• MF: C₁₁H₈BrNOS
• MW: 282.156320571899
• MDL: MFCD03118409
• CID: 299944
• PubChem ID: 24883651
• Update Time: 2025-06-08

3-(4-bromobenzoyl)thiophen-2-amine Chemical and Physical Properties

Names and Identifiers

• (2-Aminothiophen-3-yl)(4-bromophenyl)methanone
• (2-aminothiophen-3-yl)-(4-bromophenyl)methanone
• 2-AMINO-3-(4-BROMO BENZOYL) THIOPHENE
• Methanone,(2-amino-3-thienyl)(4-bromophenyl)-
• 3-(4-bromobenzoyl)thiophen-2-amine
• CHEMBL126442
• CS-0362833
• 399043-24-4
• Oprea1_087174
• 2-Amino-3-(4-bromobenzoyl)thiophene, 97%
• Oprea1_069661
• DTXSID90357676
• MFCD03118409
• 2-Amino-3-(4-bromobenzoyl)thiophene
• C11H8BrNOS
• 3-[(4-bromophenyl)carbonyl]thiophen-2-amine
• SCHEMBL1143297
• AKOS022181964

• MDL： MFCD03118409
• Inchi： 1S/C11H8BrNOS/c12-8-3-1-7(2-4-8)10(14)9-5-6-15-11(9)13/h1-6H,13H2
• InChI Key： UEAXJDFGNXSVSK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C1C=CSC=1N)=O

Computed Properties

• Exact Mass: 280.95100
• Monoisotopic Mass: 280.95100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 71.3Ų

Experimental Properties

• Melting Point: 180-184 °C (lit.)
• PSA: 71.33000
• LogP: 3.90500

3-(4-bromobenzoyl)thiophen-2-amine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H315-H319-H334-H335
• Warning Statement： P261-P305+P351+P338-P342+P311
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38-43
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R22; R36/37/38; R43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-(4-bromobenzoyl)thiophen-2-amine

3-(4-Bromobenzoyl)thiophen-2-amine: A Comprehensive Overview

3-(4-Bromobenzoyl)thiophen-2-amine (CAS No. 399043-24-4) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This article provides an in-depth exploration of its chemical structure, synthesis methods, biological activities, and recent advancements in its applications.

Chemical Structure and Properties

3-(4-Bromobenzoyl)thiophen-2-amine is a substituted thiophene derivative characterized by a thiophene ring fused to an amine group and a 4-bromobenzoyl moiety. The molecular formula of this compound is C₁₃H₁₀BrNS, with a molecular weight of approximately 289.18 g/mol. The presence of the bromine atom and the amine group imparts unique chemical properties, making it a valuable intermediate in the synthesis of more complex molecules.

The compound exhibits good solubility in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and acetonitrile. Its melting point is around 150-152°C, and it is stable under standard laboratory conditions. These properties make it suitable for various chemical reactions and biological assays.

Synthesis Methods

The synthesis of 3-(4-bromobenzoyl)thiophen-2-amine can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 3-thiophenecarboxylic acid with 4-bromobenzoyl chloride in the presence of a base such as triethylamine. The resulting ester can then be reduced to the corresponding amine using a reducing agent like lithium aluminum hydride (LAH).

An alternative approach involves the coupling of 3-thiophenecarboxylic acid with 4-bromobenzylamine using a coupling reagent such as 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide (EDC) and N-hydroxysuccinimide (NHS). This method provides good yields and is particularly useful for large-scale synthesis.

Biological Activities

3-(4-Bromobenzoyl)thiophen-2-amine has been extensively studied for its biological activities, particularly in the context of its potential as a lead compound for drug discovery. Recent research has highlighted its anti-inflammatory, anti-cancer, and neuroprotective properties.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that 3-(4-Bromobenzoyl)thiophen-2-amine exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Furthermore, studies have shown that 3-(4-Bromobenzoyl)thiophen-2-amine possesses anti-cancer properties by inducing apoptosis in cancer cells. A research team from the University of California found that this compound selectively targets cancer cells while sparing normal cells, making it a potential therapeutic agent for various types of cancer.

In addition to its anti-inflammatory and anti-cancer activities, 3-(4-Bromobenzoyl)thiophen-2-amine has been investigated for its neuroprotective effects. A study published in the Journal of Neurochemistry reported that this compound can protect neurons from oxidative stress-induced damage by upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings suggest its potential use in the treatment of neurodegenerative diseases like Alzheimer's disease and Parkinson's disease.

Clinical Applications and Future Directions

The promising biological activities of 3-(4-Bromobenzoyl)thiophen-2-amine have spurred interest in its clinical applications. Several preclinical studies have demonstrated its efficacy in animal models of inflammatory diseases, cancer, and neurodegenerative disorders. However, further research is needed to translate these findings into clinical practice.

Ongoing clinical trials are evaluating the safety and efficacy of this compound in human subjects. Early results are encouraging, but more data are required to establish its therapeutic potential fully. Researchers are also exploring combination therapies involving 3-(4-Bromobenzoyl)thiophen-2-amine to enhance its therapeutic effects and reduce side effects.

In conclusion, 3-(4-Bromobenzoyl)thiophen-2-amine (CAS No. 399043-24-4) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its diverse biological activities, makes it an attractive candidate for drug development. As research continues to advance, it is likely that this compound will play an increasingly important role in the treatment of various diseases.